2-(Benzylamino)-4-((2-ethyl-6-methylphenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 2-(benzylamino)-4-(2-ethyl-6-methylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C20H24N2O3/c1-3-16-11-7-8-14(2)19(16)22-18(23)12-17(20(24)25)21-13-15-9-5-4-6-10-15/h4-11,17,21H,3,12-13H2,1-2H3,(H,22,23)(H,24,25)
• InChI Key: QUCQDQBUTAIXJW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CC(C(=O)O)NCC2=CC=CC=C2)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

2-(Benzylamino)-4-((2-ethyl-6-methylphenyl)amino)-4-oxobutanoic acid, also known as BEOB, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. BEOB belongs to the class of N-acyl amino acid derivatives and is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4).

Scientific Research Applications

Synthesis of New Ureido Sugars and Amino Acid Derivatives

Research has delved into the synthesis of new ureido sugars, derivatives of 2-amino-2-deoxy-D-glucose and amino acids, showcasing a method for creating compounds that could have implications in medicinal chemistry and biochemistry. This synthesis process involves amino acid methyl, ethyl, or benzyl esters as amination agents, leading to the creation of novel compounds with potential biological activities (B. Piekarska-Bartoszewicz & Andrzej Tcmeriusz, 1993).

Transformations in Organic Chemistry

Another study focuses on the transformations of methyl 2-benzoylamino-2-oxobutanoate, leading to the synthesis of oxazolo[4,5-c]quinoline and 1-substituted 1H-imidazole-4-carboxylate derivatives. This research highlights the compound's utility in generating heterocyclic compounds, which are crucial in the development of pharmaceuticals and agrochemicals (B. Stanovnik et al., 2003).

Development of Analytical Tools

The development of a sensitive ELISA for analyzing the organophosphorous insecticide fenthion in fruit samples utilized derivatives of 2-(benzylamino)-4-((2-ethyl-6-methylphenyl)amino)-4-oxobutanoic acid as haptens. This showcases the application of such compounds in creating analytical tools for environmental and food safety monitoring (Qi Zhang et al., 2008).

Receptor Binding Studies

A study on the receptor binding sites of hypoglycemic sulfonylureas and related [(acylamino)alkyl]benzoic acids explored the binding at insulin-releasing receptor sites, indicating the relevance of such compounds in studying interactions with biological receptors and potential applications in designing new therapeutic agents (G. R. Brown & A. Foubister, 1984).